Cas no 714949-70-9 (9-(3,4-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(3,4-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 714949-70-9
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 6441699
• Update Time: 2025-06-22

9-(3,4-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(3,4-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• 8-(3,4-Dimethyl-phenyl)-1,6-dimethyl-5,6,7,8-tetrahydro-1H-1,3,4b,8,9-pentaaza-fluorene-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 9-(3,4-dimethylphenyl)-6,7,8,9-tetrahydro-1,7-dimethyl-

• Inchi： 1S/C18H21N5O2/c1-10-8-22(13-6-5-11(2)12(3)7-13)17-19-15-14(23(17)9-10)16(24)20-18(25)21(15)4/h5-7,10H,8-9H2,1-4H3,(H,20,24,25)
• InChI Key： VOUGOJOGDHGGMU-UHFFFAOYSA-N
• SMILES： N12CC(C)CN(C3=CC=C(C)C(C)=C3)C1=NC1=C2C(=O)NC(=O)N1C

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 10.60±0.40(Predicted)

Additional information on 9-(3,4-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 9-(3,4-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione and Its Significance in Modern Chemical Biology

9-(3,4-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione, identified by its CAS number 714949-70-9, represents a fascinating compound in the realm of chemical biology. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The compound’s intricate framework combines a pyrimido[1,2-g][purine] core with substituents that modulate its chemical and biological properties.

The pyrimido[1,2-g][purine] scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In this particular derivative, the presence of 3,4-dimethylphenyl and 1,7-dimethyl groups introduces specific steric and electronic characteristics that influence its reactivity and binding affinity. These modifications make the compound a valuable scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the dimethylphenyl moiety enhances hydrophobic interactions with target proteins, while the dimethyl substituents on the purine ring contribute to favorable hydrogen bonding patterns. Such insights are crucial for optimizing lead compounds in drug discovery pipelines.

The synthesis of 9-(3,4-dimethylphenyl)-1,7-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the pyrimido[1,2-g][purine] core requires careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework efficiently.

In the context of drug development, 9-(3,4-dimethylphenyl)-1 H , 7 - dimethyl - 1 H , 2 H , 3 H , 4 H , 6 H , 7 H , 8 H , 9 H - pyrimido [ 1 , 2 - g ] [ purine ] - 2 , 4 - dione has shown promise as a starting point for further derivatization. Researchers are exploring its potential as an inhibitor of kinases and other enzymes implicated in diseases such as cancer and inflammation. The compound’s ability to modulate enzyme activity stems from its structural complementarity to key binding pockets in biological targets.

One of the most compelling aspects of this molecule is its versatility. By altering substituents or introducing functional groups at specific positions, 9-(3 , 4 - dimethylphenyl ) - 1 H , 7 - dimethyl - 1 H , 2 H , 3 H , 4 H , 6 H , 7 H , 8 H , 9 H - pyrimido [ 1 , 2 - g ] [ purine ] - 2 , 4 - dione can be tailored to exhibit desired pharmacological profiles. This adaptability is particularly valuable in addressing multifaceted diseases that require targeted therapeutic interventions.

The role of computational modeling in understanding the biological activity of this compound cannot be overstated. Molecular dynamics simulations have revealed insights into how the molecule interacts with cellular components at an atomic level. These simulations help predict off-target effects and optimize drug-like properties such as solubility and metabolic stability.

Furthermore, CAS number 714949-70-9 provides a unique identifier for this compound, facilitating accurate documentation and communication among researchers worldwide. The systematic naming convention ensures that scientists can reliably access literature references and experimental data related to this molecule.

Current research is also exploring synthetic pathways that reduce environmental impact while maintaining high efficiency. Green chemistry principles are being applied to develop sustainable methods for producing 9-(3 , 4 - dimethylphenyl ) - 1 H , 7 - dimethyl - 1 H , 2 H , 3 H , 4 H , 6 H ，7Ｈ，8Ｈ，9Ｈ-pyrimido[1，２-g][purine]-２，４-dione without compromising yield or purity.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and expanding its therapeutic potential. Collaborative efforts between synthetic chemists，biologists，and pharmacologists are essential for translating laboratory findings into clinical applications that benefit patients worldwide.